Cas no 2227818-47-3 (3-(2S)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine)

3-(2S)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine structure
2227818-47-3 structure
Product Name:3-(2S)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine
CAS No:2227818-47-3
MF:C11H14N2O
MW:190.241662502289
CID:6000038
PubChem ID:165693180
Update Time:2025-11-03

3-(2S)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(2S)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine
    • EN300-1733281
    • 2227818-47-3
    • 3-[(2S)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine
    • Inchi: 1S/C11H14N2O/c1-2-7-13(6-1)11-9(10-8-14-10)4-3-5-12-11/h3-5,10H,1-2,6-8H2/t10-/m1/s1
    • InChI Key: HNICZRMQUQENRV-SNVBAGLBSA-N
    • SMILES: O1C[C@@H]1C1=CC=CN=C1N1CCCC1

Computed Properties

  • Exact Mass: 190.110613074g/mol
  • Monoisotopic Mass: 190.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 28.7Ų

3-(2S)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1733281-0.05g
3-[(2S)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine
2227818-47-3
0.05g
$1296.0 2023-09-20
Enamine
EN300-1733281-0.1g
3-[(2S)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine
2227818-47-3
0.1g
$1357.0 2023-09-20
Enamine
EN300-1733281-0.25g
3-[(2S)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine
2227818-47-3
0.25g
$1420.0 2023-09-20
Enamine
EN300-1733281-0.5g
3-[(2S)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine
2227818-47-3
0.5g
$1482.0 2023-09-20
Enamine
EN300-1733281-1.0g
3-[(2S)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine
2227818-47-3
1g
$1543.0 2023-06-04
Enamine
EN300-1733281-2.5g
3-[(2S)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine
2227818-47-3
2.5g
$3025.0 2023-09-20
Enamine
EN300-1733281-5.0g
3-[(2S)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine
2227818-47-3
5g
$4475.0 2023-06-04
Enamine
EN300-1733281-10.0g
3-[(2S)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine
2227818-47-3
10g
$6635.0 2023-06-04
Enamine
EN300-1733281-1g
3-[(2S)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine
2227818-47-3
1g
$1543.0 2023-09-20
Enamine
EN300-1733281-5g
3-[(2S)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine
2227818-47-3
5g
$4475.0 2023-09-20

Additional information on 3-(2S)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine

3-(2S)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine: A Comprehensive Overview

The compound with CAS No: 2227818-47-3, commonly referred to as 3-(2S)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with a pyrrolidine group and an epoxide moiety, making it a versatile building block for various applications.

3-(2S)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine is synthesized through a series of well-established organic reactions, including epoxidation and nucleophilic substitution processes. The presence of the epoxide group introduces a reactive site, enabling this compound to participate in a wide range of chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most intriguing aspects of 3-(2S)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine is its stereochemistry, which plays a crucial role in determining its reactivity and biological activity. The (S)-configuration at the epoxide carbon ensures selective interactions with target molecules, making it an ideal candidate for enantioselective synthesis strategies. This property has been extensively explored in recent research, where it has been employed to construct complex chiral architectures with high enantioselectivity.

In terms of applications, 3-(2S)-oxiran-2-yl-pyrrolidinopyridine has found utility in the synthesis of heterocyclic compounds, which are widely used in drug discovery and materials science. Its ability to undergo ring-opening reactions under mild conditions makes it a valuable reagent in organic synthesis laboratories worldwide.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(2S)-oxiranepyrrolidinopyridine. By employing density functional theory (DFT) calculations, researchers have been able to map out the reaction pathways and transition states involved in its transformations, paving the way for more efficient synthetic routes.

The integration of 3-(2S)-oxirane-pyrrolidinopyridine into medicinal chemistry has also been promising. Its derivatives have shown potential as inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases, underscoring its importance as a lead compound for drug development.

In conclusion, 3-(2S)-oxirane-pyrrolidinopyridine (CAS No: 2227818473) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and reactivity continue to inspire innovative research, solidifying its position as an essential compound in modern organic chemistry.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.